Cas no 1621096-79-4 (TCO-PEG4-NHSester)
TCO-PEG4-NHS ester is a heterobifunctional crosslinker featuring a trans-cyclooctene (TCO) group and an NHS ester, connected by a tetraethylene glycol (PEG4) spacer. The TCO group enables rapid, bioorthogonal conjugation via inverse electron-demand Diels-Alder (IEDDA) reactions with tetrazine-functionalized molecules, while the NHS ester reacts efficiently with primary amines to form stable amide bonds. The PEG4 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency in aqueous and biological systems. This reagent is particularly useful for site-specific protein labeling, surface modification, and bioconjugation applications where fast kinetics and high selectivity are required. Its stability and reactivity make it a valuable tool for chemical biology and materials science research.
TCO-PEG4-NHSester structure
Product Name:TCO-PEG4-NHSester
CAS No:1621096-79-4
MF:C24H38N2O10
MW:514.56592798233
MDL:MFCD28118912
CID:3043778
PubChem ID:118338101
Update Time:2025-06-07
TCO-PEG4-NHSester Chemical and Physical Properties
Names and Identifiers
-
- TCO – PEG4– NHS Ester
- TCO-PEG4-NHSester
- TCO-PEG(4)-NHS
- DA-78267
- trans-Cyclooctene-PEG(4)-carboxy succinimidyl ester
- MFCD28118912
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[[(4E)-cyclooct-4-en-1-yl]oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- 1613439-69-2
- DA-59576
- (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[[(4Z)-cyclooct-4-en-1-yl]oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- TCO-PEG4-NHS ester
- TCO PEG4 succinimidyl ester
- 2,5-dioxopyrrolidin-1-yl (E)-1-(cyclooct-4-en-1-yloxy)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oate
- 2,5-Dioxopyrrolidin-1-yl 1-(cyclooct-4-en-1-yloxy)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oate
- BS-44580
- 1621096-79-4
- HY-141167
- DTXSID901111126
- AKOS040742698
- SCHEMBL17041885
- CS-0114668
- 5,8,11,14-Tetraoxa-2-azaheptadecanedioic acid, 1-(4-cycloocten-1-yl) 17-(2,5-dioxo-1-pyrrolidinyl) ester
- (E)-2,5-Dioxopyrrolidin-1-yl 1-(cyclooct-4-en-1-yloxy)-1-oxo-5,8,11,14-tetraoxa-2-azaheptadecan-17-oate
- (E)-TCO-PEG4-NHS ester
-
- MDL： MFCD28118912
- Inchi： 1S/C24H38N2O10/c27-21-8-9-22(28)26(21)36-23(29)10-12-31-14-16-33-18-19-34-17-15-32-13-11-25-24(30)35-20-6-4-2-1-3-5-7-20/h1-2,20H,3-19H2,(H,25,30)/b2-1-
- InChI Key： ZKPMRASGLDBKPF-UPHRSURJSA-N
- SMILES： O(C(NCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)C1CCC=CCCC1 |c:32|
Computed Properties
- Exact Mass: 514.25264541 g/mol
- Monoisotopic Mass: 514.25264541 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 139
- Molecular Weight: 514.6
TCO-PEG4-NHSester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-10mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 10mg |
1425.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-25mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 25mg |
2925.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-4*2mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 4*2mg |
2235.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-100mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 100mg |
7425.0CNY | 2021-07-12 | ||
| abcr | AB526075-250 mg |
TCO-PEG(4)-NHS; . |
1621096-79-4 | 250MG |
€889.30 | 2022-08-31 | ||
| abcr | AB526075-10 mg |
TCO-PEG(4)-NHS, 95%; . |
1621096-79-4 | 95% | 10mg |
€345.00 | 2023-07-10 | |
| abcr | AB526075-25 mg |
TCO-PEG(4)-NHS, 95%; . |
1621096-79-4 | 95% | 25mg |
€510.00 | 2023-07-10 | |
| abcr | AB526075-100 mg |
TCO-PEG(4)-NHS, 95%; . |
1621096-79-4 | 95% | 100MG |
€1,095.00 | 2023-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-10mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 10mg |
1425CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click794-25mg |
TCO – PEG4– NHS Ester |
1621096-79-4 | 25mg |
2925CNY | 2021-05-08 |
TCO-PEG4-NHSester Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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